Cas no 1935037-22-1 (tert-butyl N-(6-amino-2-bicyclo[3.1.0]hexanyl)carbamate)

Technical Introduction: tert-Butyl N-(6-amino-2-bicyclo[3.1.0]hexanyl)carbamate is a bicyclic carbamate derivative featuring a strained [3.1.0]hexane scaffold with a primary amine functionality. This compound is of interest in medicinal chemistry and pharmaceutical research due to its rigid, three-dimensional structure, which can enhance binding selectivity and metabolic stability in drug design. The tert-butoxycarbonyl (Boc) protecting group ensures amine stability during synthetic manipulations, while the strained ring system offers potential for unique reactivity. Its well-defined stereochemistry and functional group compatibility make it a versatile intermediate for the development of bioactive molecules, particularly in targeting complex biological systems. Suitable for controlled modifications under standard conditions.
tert-butyl N-(6-amino-2-bicyclo[3.1.0]hexanyl)carbamate structure
1935037-22-1 structure
Product Name:tert-butyl N-(6-amino-2-bicyclo[3.1.0]hexanyl)carbamate
CAS No:1935037-22-1
MF:C11H20N2O2
MW:212.29
CID:5104593
Update Time:2026-03-03

tert-butyl N-(6-amino-2-bicyclo[3.1.0]hexanyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (6-aminobicyclo[3.1.0]hexan-2-yl)carbamate
    • tert-butyl N-(6-amino-2-bicyclo[3.1.0]hexanyl)carbamate
    • Inchi: 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-5-4-6-8(7)9(6)12/h6-9H,4-5,12H2,1-3H3,(H,13,14)
    • InChI Key: NKLUMVARBVWVMR-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC1CCC2C1C2N

tert-butyl N-(6-amino-2-bicyclo[3.1.0]hexanyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on tert-butyl N-(6-amino-2-bicyclo[3.1.0]hexanyl)carbamate

tert-butyl N-(6-amino-2-bicyclo[3.1.0]hexanyl)carbamate (CAS No. 1935037-22-1): A Comprehensive Overview

tert-butyl N-(6-amino-2-bicyclo[3.1.0]hexanyl)carbamate (CAS No. 1935037-22-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and tert-butyl carbamate functionality, holds potential applications in the development of new therapeutic agents.

The bicyclo[3.1.0]hexane core of this compound is a versatile scaffold that has been extensively studied for its ability to mimic the conformational properties of bioactive molecules. The presence of the 6-amino group and the tert-butyl carbamate moiety further enhances its pharmacological profile, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of tert-butyl N-(6-amino-2-bicyclo[3.1.0]hexanyl)carbamate in modulating various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and selectively target these enzymes makes it a promising lead for further investigation.

In addition to its potential in neurodegenerative diseases, tert-butyl N-(6-amino-2-bicyclo[3.1.0]hexanyl)carbamate has also shown promise in cancer research. A research team at the National Institutes of Health (NIH) reported that this compound can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. The selective nature of this inhibition suggests that it could be developed into a targeted therapy with reduced side effects compared to traditional chemotherapy agents.

The synthesis of tert-butyl N-(6-amino-2-bicyclo[3.1.0]hexanyl)carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the bicyclic core, introduction of the amino group, and protection with the tert-butyl carbamate moiety. Advanced synthetic techniques, such as transition metal-catalyzed reactions and chiral resolution methods, are often employed to achieve these goals.

From a pharmacokinetic perspective, tert-butyl N-(6-amino-2-bicyclo[3.1.0]hexanyl)carbamate exhibits favorable properties that make it suitable for in vivo studies. Its stability under physiological conditions, coupled with its ability to be metabolized into active forms, suggests that it could be administered orally or via other routes without significant degradation or loss of activity.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-(6-amino-2-bicyclo[3.1.0]hexanyl)carbamate in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

In conclusion, tert-butyl N-(6-amino-2-bicyclo[3.1.0]hexanyl)carbamate (CAS No. 1935037-22-1) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for the development of new therapeutic agents targeting neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.

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